Cas no 1806256-48-3 (3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid)

• Product Name: 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid
• CAS No: 1806256-48-3
• MF: C₁₀H₈F₅NO₄
• MW: 301.166840553284
• CID: 4812997
• Update Time: 2025-07-21

3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid

• Inchi： 1S/C10H8F5NO4/c1-19-9-7(8(11)12)4(3-6(17)18)2-5(16-9)20-10(13,14)15/h2,8H,3H2,1H3,(H,17,18)
• InChI Key： FDTAQQNHQPAHKK-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC(=CC=1CC(=O)O)OC(F)(F)F)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• XLogP3: 2.8
• Topological Polar Surface Area: 68.6

Additional information on 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid

Introduction to 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806256-48-3)

3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid, identified by its CAS number 1806256-48-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine derivatives class, a group of molecules known for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of multiple fluorinated and methoxy substituents, contribute to its unique chemical properties and make it a valuable scaffold for drug discovery and development.

The molecular structure of 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid consists of a pyridine ring substituted with a difluoromethyl group at the 3-position, a methoxy group at the 2-position, and two methoxy groups at the 6-position. This arrangement imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of fluorine atoms, in particular, is well-documented to enhance metabolic stability, binding affinity, and overall pharmacological efficacy.

In recent years, there has been a growing interest in fluorinated pyridines as key components in the design of novel pharmaceuticals. The substituents in 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid make it an attractive candidate for further investigation in various therapeutic areas. For instance, fluorinated pyridines have been extensively studied for their potential in anticancer therapies due to their ability to modulate enzyme activity and interfere with signaling pathways involved in tumor growth and progression.

One of the most compelling aspects of this compound is its versatility as a building block for more complex drug molecules. Researchers have leveraged its structural framework to develop inhibitors targeting enzymes such as kinases and phosphodiesterases, which are critical in regulating cellular processes. The difluoromethyl group, in particular, has been shown to improve the bioavailability and resistance to metabolic degradation of drug candidates.

The synthesis of 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and fluorination techniques, have been employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the compound's complexity but also underscore the advancements in synthetic organic chemistry that enable the production of such intricate molecules.

From a medicinal chemistry perspective, the pharmacokinetic properties of 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid are of particular interest. Studies have demonstrated that fluorinated compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and stability. This makes them more suitable for oral administration and prolonged circulation in the body, which are crucial factors for drug efficacy.

Moreover, computational modeling and molecular dynamics simulations have been utilized to explore the binding interactions of this compound with potential biological targets. These studies provide insights into how the structural features influence binding affinity and selectivity, guiding further optimization efforts. The integration of computational tools with experimental data has become an indispensable approach in modern drug discovery, allowing researchers to predict and validate lead compounds more efficiently.

The therapeutic potential of 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid extends beyond oncology. Emerging research suggests its utility in addressing inflammatory diseases by modulating immune responses. The ability of fluorinated pyridines to interact with receptors and enzymes involved in inflammation makes them promising candidates for developing anti-inflammatory agents.

In conclusion, 3-(Difluoromethyl)-2-methoxy-6-(trifluoromethoxy)pyridine-4-acetic acid (CAS No. 1806256-48-3) represents a significant advancement in pharmaceutical chemistry due to its unique structural attributes and multifaceted biological activities. Its role as a key intermediate in drug development underscores the importance of fluorinated heterocycles in modern medicine. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in shaping future treatments across various disease domains.